Cas no 2228733-28-4 (2-methyl-4-2-(trifluoromethyl)pyridin-3-ylbutan-2-amine)

• Product Name: 2-methyl-4-2-(trifluoromethyl)pyridin-3-ylbutan-2-amine
• CAS No: 2228733-28-4
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 6345846
• PubChem ID: 165630236
• Update Time: 2025-05-22

2-methyl-4-2-(trifluoromethyl)pyridin-3-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-2-(trifluoromethyl)pyridin-3-ylbutan-2-amine
• 2-methyl-4-[2-(trifluoromethyl)pyridin-3-yl]butan-2-amine
• EN300-1960222
• 2228733-28-4

• Inchi： 1S/C11H15F3N2/c1-10(2,15)6-5-8-4-3-7-16-9(8)11(12,13)14/h3-4,7H,5-6,15H2,1-2H3
• InChI Key： MWJKEPFVHWJIBV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CCC(C)(C)N)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-methyl-4-2-(trifluoromethyl)pyridin-3-ylbutan-2-amine

Introduction to 2-Methyl-4-(2-(Trifluoromethyl)Pyridin-3-Yl)Butan-2-Amine (CAS No. 2228733-28-4)

The compound 2-Methyl-4-(2-(Trifluoromethyl)Pyridin-3-Yl)Butan-2-Amine, identified by the CAS registry number 2228733-28-4, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a trifluoromethyl-substituted pyridine ring with a branched butanamine backbone. The presence of the trifluoromethyl group imparts distinctive electronic and steric properties, making this compound a valuable building block in modern chemical synthesis.

The synthesis of 2-Methyl-4-(2-(Trifluoromethyl)Pyridin-3-Yl)Butan-2-Amine typically involves multi-step processes, often leveraging advanced catalytic methods and stereo-selective reactions. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high optical purity, which is crucial for its application in drug discovery. The compound's structure allows for various functionalization strategies, enabling its use as an intermediate in the synthesis of bioactive molecules.

In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in the development of novel therapeutics targeting various disease states. Its ability to modulate specific biological pathways has been explored in recent studies, particularly in the context of inflammation and neurodegenerative disorders. The trifluoromethyl group plays a critical role in enhancing the compound's bioavailability and stability, which are essential attributes for drug candidates.

From a materials science perspective, the unique electronic properties of 2-Methyl-4-(2-(Trifluoromethyl)Pyridin-3-Yl)Butan-2-Amine make it an attractive candidate for applications in organic electronics. Its ability to act as an electron-deficient acceptor material has been exploited in the development of advanced organic photovoltaic devices. Recent research has demonstrated improved charge transport properties when this compound is incorporated into conjugated polymer systems.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Studies are ongoing to evaluate its biodegradability and ecological footprint, particularly given its potential widespread use in pharmaceutical and agricultural applications. Researchers are exploring greener synthetic routes and recycling methods to minimize waste and reduce energy consumption during production.

In conclusion, 2-Methyl-4-(2-(Trifluoromethyl)Pyridin-3-Yl)Butan-2-Amine (CAS No. 2228733-28-4) stands out as a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and therapeutics.